Cas no 258289-54-2 (2,5-Dioxopyrrolidin-1-yl 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate)

• Product Name: 2,5-Dioxopyrrolidin-1-yl 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate
• CAS No: 258289-54-2
• MF: C₁₈H₂₆N₄O₆S
• MW: 426.487243175507
• CID: 2092750
• PubChem ID: 59916836
• Update Time: 2025-04-21

2,5-Dioxopyrrolidin-1-yl 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate
• GS-5624
• AKOS024464580
• 258289-54-2
• F11334
• 2,5-dioxopyrrolidin-1-yl 4-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}butanoate
• (3aS,4S,6aR)-N-[4-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-4-oxobutyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• 2,5-Dioxopyrrolidin-1-yl4-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoate
• (2,5-dioxopyrrolidin-1-yl) 4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]butanoate

• MDL： MFCD28125622
• Inchi： 1S/C18H26N4O6S/c23-13(5-2-1-4-12-17-11(10-29-12)20-18(27)21-17)19-9-3-6-16(26)28-22-14(24)7-8-15(22)25/h11-12,17H,1-10H2,(H,19,23)(H2,20,21,27)/t11-,12-,17-/m0/s1
• InChI Key： OUSUWQYKZFQMST-PRXAMGSTSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC(=O)ON1C(CCC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 426.15730574g/mol
• Monoisotopic Mass: 426.15730574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives